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Compound of Interest

Compound Name: 3-Methylthiazolidine-2-thione

Cat. No.: B155251

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 3-Methylthiazolidine-2-thione (CAS No. 1908-87-8). Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Classification

3-Methylthiazolidine-2-thione is classified as harmful if swallowed and harmful to aquatic life
with long-lasting effects.[1][2] It can cause serious eye damage and may cause an allergic skin
reaction.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.[3]

H330: Fatal if inhaled.

H412: Harmful to aquatic life with long lasting effects.[1][2]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling 3-

Methylthiazolidine-2-thione.

Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

EN 166 (EU) or NIOSH (US)
approved.[4]

Skin Protection

Chemical-impermeable gloves
(materials to be selected
based on breakthrough time
and permeation rate).
Fire/flame resistant and
impervious clothing covering

all skin. Safety shoes.

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.[2][4]

Respiratory Protection

For nuisance exposures, use a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges. Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[5] A
self-contained breathing
apparatus should be worn for
firefighting.[4]

NIOSH (US) or CEN (EU)
approved.[5]

Operational Plan: Handling and Storage

Engineering Controls:

» Handle in a well-ventilated place, preferably under a chemical fume hood.[1][2]

o Ensure eyewash stations and safety showers are close to the workstation.[2]
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e Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]

[2]
Safe Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves prior
to use.[4]

» Handling: Avoid contact with skin and eyes.[1][4] Avoid the formation of dust and aerosols.[1]
[4] Do not eat, drink, or smoke when using this product.[1][2]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2] Take off
contaminated clothing immediately and wash it before reuse.[2]

Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

o Store apart from foodstuff containers or incompatible materials such as strong oxidizing
agents.[1][2][4]

o Recommended storage temperature is between 2-8°C.[6]
Emergency Procedures
First-Aid Measures:

e If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a doctor.[4]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]
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Spill Response:

Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Use personal protective equipment.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Contain the spill using an inert absorbent material (e.g., sand, silica gel).[2]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Disposal Plan
Waste Treatment:
o Dispose of surplus and non-recyclable material through a licensed disposal company.[7] The

material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4] Do not
discharge to sewer systems.[4]

Contaminated Packaging:
o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

 Alternatively, puncture the packaging to make it unusable for other purposes and then
dispose of it in a sanitary landfill.[4] Combustible packaging materials may be disposed of
through controlled incineration with flue gas scrubbing.[4]

Experimental Applications

3-Methylthiazolidine-2-thione is utilized in biochemical research, particularly in studies related
to enzyme inhibition and metabolic pathways.[8] It also serves as a building block in the
synthesis of pharmaceuticals and agrochemicals, such as fungicides and herbicides.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://sds.fluorochem.co.uk/eng/sds_F320366_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F320366_en.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/130857.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.chemicalbook.com/msds/3-methylthiazolidine-2-thione.pdf
https://www.benchchem.com/product/b155251?utm_src=pdf-body
https://www.chemimpex.com/products/28101
https://www.chemimpex.com/products/28101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Detailed experimental protocols are specific to the research being conducted and are beyond
the scope of this safety and handling guide.

Workflow and Safety Relationships
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Safe Handling Workflow for 3-Methylthiazolidine-2-thione
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Caption: Workflow for the safe handling of 3-Methylthiazolidine-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

